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Compound of Interest

Compound Name: VU590 dihydrochloride

Cat. No.: B591140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU590 is a small-molecule inhibitor of the inward rectifier potassium (Kir) channels,

demonstrating potency and moderate selectivity for Kir1.1 (also known as ROMK) and Kir7.1.

[1][2] It acts as a voltage- and K+-dependent intracellular pore blocker of these channels,

making it a valuable tool for studying their physiological roles in various cell types.[3][4] VU590

has been utilized in research to investigate the function of Kir7.1 in processes such as

myometrial contractility and melanocortin signaling.[3][4] These application notes provide a

detailed protocol for the dissolution and use of VU590 dihydrochloride in cell culture

experiments.

Quantitative Data Summary
For ease of reference, the key quantitative data for VU590 dihydrochloride are summarized in

the table below.
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Parameter Value Source

Target(s) Kir1.1 (ROMK), Kir7.1 [1][2]

IC₅₀ for Kir1.1 (ROMK) 0.2 µM (290 nM) [1][2][3]

IC₅₀ for Kir7.1 ~8 µM [1][2][3]

Solubility in DMSO 50 mg/mL (102.35 mM) [1]

Recommended Stock Solution

Storage

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[1]

Chemical Name

7,13-Bis[(4-

nitrophenyl)methyl]-1,4,10-

trioxa-7,13-

diazacyclopentadecane

dihydrochloride

Experimental Protocols
Protocol for Preparation of VU590 Dihydrochloride
Stock Solution
This protocol details the steps for preparing a high-concentration stock solution of VU590
dihydrochloride, which can then be diluted to the desired working concentration for cell

culture experiments.

Materials:

VU590 dihydrochloride powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block
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Ultrasonic bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing: Carefully weigh the desired amount of VU590 dihydrochloride powder.

Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to achieve a

concentration of 50 mg/mL.[1]

Note: Due to the hygroscopic nature of DMSO, it is crucial to use a fresh, unopened bottle

or properly stored anhydrous DMSO to ensure maximum solubility.[1]

Dissolution: To facilitate dissolution:

Vortex the solution vigorously.

If necessary, gently warm the solution to 60°C.[1]

Utilize an ultrasonic bath to aid in solubilization.[1]

Sterilization (Optional): If required, filter the stock solution through a 0.22 µm syringe filter

compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Protect the stock solution from light.[1]
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Protocol for Preparing Working Solutions for Cell
Culture
Procedure:

Thawing: Thaw a single aliquot of the VU590 dihydrochloride stock solution at room

temperature.

Dilution: Serially dilute the stock solution in sterile cell culture medium to the desired final

working concentration immediately before use.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Perform vehicle control

experiments with the same final concentration of DMSO.

Visualizations
Experimental Workflow for VU590 Dihydrochloride
Preparation
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Caption: Workflow for preparing VU590 dihydrochloride solutions.
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Signaling Pathway: Inhibition of Kir Channels by VU590
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Caption: VU590 blocks the influx of K+ ions through Kir channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for VU590
Dihydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591140#protocol-for-dissolving-vu590-
dihydrochloride-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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